2-Methyl-5-(3-pyridyl)-anisole

• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 3-(3-methoxy-4-methylphenyl)pyridine
• InChI: InChI=1S/C13H13NO/c1-10-5-6-11(8-13(10)15-2)12-4-3-7-14-9-12/h3-9H,1-2H3
• InChI Key: KXDJRUNQAKOAEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN=CC=C2)OC

Description

2-Methyl-5-(3-pyridyl)-anisole is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-iodo-2-methyl anisole (9.60 g, 38.70 mmol) and diethyl-(3-pyridyl)borane (5.70 g, 38.70 mmol) were dissolved in 60 mL tetrahydrofuran in a 250 mL round bottom flask equipped with a magnetic stirrer. Sodium carbonate (8.20 g, 77.40 mmol) and 30 mL water were added followed by tetrakis(triphenylphosphine)palladium(0) (0.90 g, 0.77 mmol) and 15 mL ethanol. The mixture was heated at reflux for 24 h under nitrogen then cooled to ambient temperature. The mixture was diluted with 200 mL water and extracted with diethyl ether (2×200 mL). The organic phases were combined and extracted with 1N HCl (3×150 mL). The acidic extractions were combined and made basic with 5N aqueous sodium hydroxide. This basic layer was extracted with diethyl ether (3×150 mL) and the extracts were combined and dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure to yield 7.71 g (99%) of 2-methyl-5-(3-pyridyl)-anisole as a brown oil.